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Compound of Interest

Compound Name: 4-Bromo-8-fluoroquinoline

Cat. No.: B1285068

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-8-fluoroquinoline, a key
building block in medicinal chemistry and materials science. This document details its chemical
properties, a plausible synthetic pathway, and its applications in developing novel therapeutics,
particularly as a scaffold for kinase inhibitors. Detailed experimental protocols for its synthesis
and subsequent derivatization via cross-coupling reactions are provided, alongside
visualizations to illustrate key concepts.

Core Compound Properties

4-Bromo-8-fluoroquinoline is a halogenated heterocyclic compound valued for its utility in
organic synthesis. The presence of bromo and fluoro substituents on the quinoline core
provides multiple reaction sites for diversification, making it an ideal intermediate for creating
libraries of novel molecules.
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Property Value Reference
CAS Number 927800-38-2 [1]
Molecular Formula CoHsBrFN [1]
Molecular Weight 226.05 g/mol [1]
Appearance Solid vendor data
Purity Typically >98% [1]
SMILES Fclccec2e(Br)cencl2 vendor data

1S/C9H5BrFN/c10-7-4-5-12-9-
InChl vendor data
6(7)2-1-3-8(9)11/h1-5H

XWZPEOLKMRCJFO-
InChl Key vendor data
UHFFFAOYSA-N

Synthesis of 4-Bromo-8-fluoroquinoline

A plausible and efficient two-step synthesis of 4-Bromo-8-fluoroquinoline is outlined below.
This pathway begins with the construction of the 8-fluoroquinolin-4-ol core via a Gould-Jacobs
reaction, followed by a bromination step to yield the final product.
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Step 1: Gould-Jacobs Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.ossila.com/products/4-bromo-8-fluoroquinoline
https://www.benchchem.com/product/b1285068#4-bromo-8-fluoroquinoline-cas-number-927800-38-2
https://www.benchchem.com/product/b1285068#4-bromo-8-fluoroquinoline-cas-number-927800-38-2
https://www.benchchem.com/product/b1285068#4-bromo-8-fluoroquinoline-cas-number-927800-38-2
https://www.benchchem.com/product/b1285068#4-bromo-8-fluoroquinoline-cas-number-927800-38-2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1285068?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1285068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

